Cas no 654-97-7 (5-Bromo-2-(trifluoromethyl)benzoic Acid)

5-Bromo-2-(trifluoromethyl)benzoic Acid is a halogenated aromatic carboxylic acid featuring both bromine and trifluoromethyl functional groups. This compound is widely utilized as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine substituent enhances its reactivity in cross-coupling reactions, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. Its well-defined structure and high purity make it suitable for precise synthetic modifications. The acid functionality allows for further derivatization, enabling the production of esters, amides, and other derivatives. This compound is valued for its reliability in constructing complex molecular frameworks.

5-Bromo-2-(trifluoromethyl)benzoic Acid structure

654-97-7 structure

Product Name:5-Bromo-2-(trifluoromethyl)benzoic Acid

CAS No:654-97-7

MF:C₈H₄BrF₃O₂

MW:269.015372276306

MDL:MFCD12026306

CID:855924

PubChem ID:50998140

Update Time:2025-11-04

5-Bromo-2-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-trifluoromethylbenzoic acid
- Benzoic acid, 5-bromo-2-(trifluoromethyl)
- 5-Bromo-2-(trifluoromethyl)benzoic acid
- 5-Brom-2-trifluormethyl-benzoesaeure
- ACT07386
- AK-64310
- CL8126
- CTK3J5541
- KB-73331
- SureCN158230
- AKOS016005694
- 654-97-7
- DTXSID90679249
- MFCD12026306
- Z1269230891
- CS-0050632
- SB40583
- 5-Bromo-2-(trifluoromethyl)benzoicacid
- AS-45991
- SY023263
- EN300-1177759
- Benzoic acid, 5-bromo-2-(trifluoromethyl)-
- SCHEMBL158230
- 5-Bromo-2-(trifluoromethyl)benzoic Acid
- MDL： MFCD12026306
- Inchi： 1S/C8H4BrF3O2/c9-4-1-2-6(8(10,11)12)5(3-4)7(13)14/h1-3H,(H,13,14)
- InChI Key： SWSCMXZZHFRZLX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=C(C(=O)O)C=1

Computed Properties

Exact Mass: 267.93462
Monoisotopic Mass: 267.93468g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

5-Bromo-2-(trifluoromethyl)benzoic Acid Pricemore >>

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